1-butyl-5-(4-methoxyphenyl)-1H-imidazole

• CAS RN: 74730-77-1
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol
• IUPAC Name: 1-butyl-5-(4-methoxyphenyl)imidazole
• InChI: InChI=1S/C14H18N2O/c1-3-4-9-16-11-15-10-14(16)12-5-7-13(17-2)8-6-12/h5-8,10-11H,3-4,9H2,1-2H3
• InChI Key: VHENFVJCJHCTKX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=NC=C1C2=CC=C(C=C2)OC

Description

1-butyl-5-(4-methoxyphenyl)-1H-imidazole is a useful research compound. Its molecular formula is C14H18N2O and its molecular weight is 230.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 11 parts of 1-butyl-5-(4-methoxyphenyl)-2-(methylthio)-1H-imidazole monohydrochloride, 20 parts of Raney-nickel catalyst, 105 parts of ammonium hydroxide and 8 parts of methanol is stirred for 2 hours at room temperature. The Raney-nickel catalyst is filtered off and another 20 parts of Raney-nickel catalyst is added. The whole is stirred for another 2 hours at room temperature. The catalyst is filtered off and the filtrate is evaporated. The residue is taken up in a small amount of water and the product is extracted with dichloromethane. The extract is dried, filtered and evaporated. The residue is purified by column-chromatography over silica gel using a mixture of trichloromethane and methanol (97:3 by volume) as eluent. The pure fractions are collected and the eluent is evaporated, yielding 8 of 1-butyl-5-(4-methoxyphenyl)-1H-imidazole as an oily residue.